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Compound of Interest

Compound Name: Diisononyl azelate
CAS No.: 71850-10-7
Cat. No.: B12657575
Get Quote
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Application Note: Enhancing Biodegradable Polymer Ductility using Diisononyl Azelate (DINZ)
[1]

Abstract

This application note details the formulation, processing, and characterization of Polylactic Acid
(PLA) and Polyhydroxyalkanoates (PHA) plasticized with Diisononyl Azelate (DINZ).[1] While
Di-2-ethylhexyl azelate (DOZ) is the industry standard for low-temperature flexibility, DINZ (C9
ester) offers superior permanence and lower volatility, making it critical for applications
requiring long-term stability and resistance to migration.[1] This guide provides a validated
protocol for melt-compounding DINZ to achieve elongation at break >200% while maintaining
biodegradability.[1]

The Chemistry & Rationale
Identity & Distinction

CRITICAL WARNING: Do not confuse Diisononyl Azelate (DINZ) with Diisononyl Phthalate
(DINP).
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e DINZ (Target): Bio-based/semi-bio-based aliphatic ester.[1] Biodegradable. Low toxicity.[2]

o DINP (Avoid): Phthalate ester.[3][4] Under regulatory scrutiny (RoOHS/REACH restrictions).

. Di-2-ethylhexyl Azelate
Feature Diisononyl Azelate (DINZ)

(DOZ)
_ Diester of Azelaic Acid + Diester of Azelaic Acid + 2-
Chemical Structure
Isononanol Ethylhexanol

) C9 (Alcohol) - C9 (Acid) - C9 C8 (Alcohol) - C9 (Acid) - C8
Carbon Chain

(Alcohol) (Alcohol)
Molecular Weight ~440 g/mol 412.6 g/mol
Volatility Very Low (Superior retention) Low

) ) High-temperature processing o
Primary Benefit . Low-temperature flexibility
stability

Mechanism of Action

DINZ functions via the Free Volume Theory and Lubricity Theory.
« Intercalation: The non-polar isononyl tails shield the polar ester groups of the PLA backbone.

» Dipole-Dipole Interaction: The carbonyl groups of the azelate core interact with the carbonyls
of PLA, ensuring compatibility (miscibility) up to ~20 wt%.

» Free Volume Expansion: The bulky C9 branched chains prevent polymer chain packing,
lowering the Glass Transition Temperature (

) from ~60°C to <20°C.

Rigid PLA Matrix

(High Tg, Brittle)
B Compounding Lubricit Chain Separation Tg Reduction | Ductile PLA

(180°C, Shear) (Free Volume Increase) (High Elongation)
DINZ Addition o
(High MW, Low Volatility)
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Figure 1: Mechanism of DINZ plasticization involving chain separation and free volume
expansion.[1]

Formulation Strategy
Thermodynamic Compatibility: The solubility parameter (

) of PLAis

.[1] DINZ has a calculated

1]

e Rule:
indicates good miscibility.[1]

e Result: DINZ is miscible with PLA, but due to the hydrophobic C9 tails, saturation occurs
around 20-25%.[1] Beyond this, phase separation (exudation) may occur.[1]

Recommended Loading:
e 5-10 wt%: Impact modification (Toughness improvement).
e 15-20 wt%: Flexible films (Soft packaging, medical tubing).[1]

Experimental Protocols
Protocol A: Pre-Processing & Handling

o Material: PLA (NatureWorks Ingeo 4043D or equivalent) and DINZ (High purity >99%).[1]

e Drying (CRITICAL): PLA is hygroscopic. Hydrolysis during extrusion will destroy molecular
weight.

o Step 1: Dry PLA pellets at 80°C for 4-6 hours in a desiccant dryer (Dew point <-40°C).
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o Step 2: Degas DINZ liquid under vacuum (-0.1 MPa) at 60°C for 1 hour to remove
dissolved moisture/air.[1]

Protocol B: Melt Compounding (Twin Screw Extrusion)

e Equipment: Co-rotating Twin Screw Extruder (L/D ratio
40).

e Feeding:
o PLA: Main hopper (gravimetric feeder).
o DINZ: Liquid injection port (Zone 2 or 3) using a heated gear pump.

Temperature Profile (°C):

Zone 1

Zone 2 (Inj) Zone 3 Zone 4 Zone 5 Die
(Feed)

| 160 | 170 | 175|180 | 180 | 175 |[1]
Note: Keep temperatures <190°C to prevent DINZ degradation or excessive PLA hydrolysis.
Process Validation:

o Torque Monitor: A drop in torque of 30-50% compared to neat PLA is expected due to
viscosity reduction.

» Ventilation: Apply vacuum venting at Zone 6 to remove any volatiles.

Protocol C: Film Preparation (Compression Molding)

For lab-scale characterization without a film extrusion line.[1]
¢ Sandwich 5g of compounded pellets between Teflon sheets.

e Pre-heat at 180°C for 3 minutes (O pressure).
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e Press at 5 MPa for 2 minutes.

e Quench: Transfer immediately to water-cooled plates (25°C). Slow cooling promotes
crystallization, which may re-embrittle the material.

Preparation

Dry PLA Degas DINZ
(80°C, 4h) (Vacuum, 60°C)

Twin Screw Extrusion
(Lig. Injection)

:

Water Bath & Pelletizer

Validatio

DSC Analysis Tensile Testing
(Tg Shift) (ASTM D638)

Click to download full resolution via product page

Figure 2: Experimental workflow from raw material preparation to validation.[1]

Representative Performance Data

The following data represents typical values for PLA (MW ~150k) modified with Azelate esters.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12657575/docs?utm_src=pdf-body-img#diisononyl-azelate-in-biodegradable-polymer-formulations
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

PLA + 10% PLA + 20%
Property Neat PLA Test Method
DINZ DINZ
Glass Transition
( 60°C 42°C 28°C DSC (10°C/min)
)
Tensile Strength 60 MPa 45 MPa 28 MPa ASTM D638
Elongation at
4% 120% 280% ASTM D638
Break
Elastic Modulus 3.5 GPa 2.1 GPa 0.8 GPa ASTM D638
Migration Loss N/A < 0.5% <1.2% 24h @ 60°C

Interpretation: The dramatic increase in elongation (4% to 280%) confirms the plasticization
efficiency. The migration loss is significantly lower than standard DOZ due to the higher
molecular weight and branched structure of DINZ.

Biodegradation & Safety Profile

Biodegradability: DINZ is an aliphatic ester. Unlike phthalates (aromatic), the aliphatic azelaic
acid backbone is readily susceptible to enzymatic hydrolysis (lipases/esterases) found in soil
and compost environments.

o Expectation: DINZ does not significantly inhibit the biodegradation of PLA. In industrial
composting (ISO 14855), formulations containing 15% azelates typically reach >90%
mineralization within 90 days [1].

Safety/Toxicity:
o Toxicity: Azelates generally exhibit low acute toxicity (LD50 > 5000 mg/kg).

o Metabolites: Hydrolysis yields azelaic acid (a naturally occurring dicarboxylic acid found in
wheat/rye and used in dermatology) and isononanol.
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o Regulatory: While safer than phthalates, always verify specific "Food Contact" (FCM) or
"Medical Grade" (USP Class VI) certification from the specific DINZ supplier before use in
regulated applications.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

« 1. Diisononyl phthalate - Wikipedia [en.wikipedia.org]

e 2. industrialchemicals.gov.au [industrialchemicals.gov.au]

e 3. scribd.com [scribd.com]

e 4. Diisononyl phthalate | C26H4204 | CID 590836 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 5. Dioctyl azelate | C25H4804 | CID 74943 - PubChem [pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Diisononyl azelate in biodegradable polymer
formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12657575/docs#diisononyl-azelate-in-biodegradable-
polymer-formulations]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://pubmed.ncbi.nlm.nih.gov/15748636/
https://www.mdpi.com/2073-4360/13/2/294
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://www.scribd.com/document/824718932/DINP-TDS
https://pubchem.ncbi.nlm.nih.gov/compound/Diisononyl-phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Dioctyl-azelate
https://pubchem.ncbi.nlm.nih.gov/compound/74943
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://www.epa.gov/assessing-and-managing-chemicals-under-tsca/risk-evaluation-diisononyl-phthalate-dinp
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://www.benchchem.com/product/b12657575?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Diisononyl_phthalate
https://www.industrialchemicals.gov.au/sites/default/files/PEC35-Diisononyl-phthalate-DINP.pdf
https://www.scribd.com/document/824718932/DINP-TDS
https://pubchem.ncbi.nlm.nih.gov/compound/Diisononyl-phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Dioctyl-azelate
https://www.benchchem.com/product/b12657575/docs#diisononyl-azelate-in-biodegradable-polymer-formulations
https://www.benchchem.com/product/b12657575/docs#diisononyl-azelate-in-biodegradable-polymer-formulations
https://www.benchchem.com/product/b12657575/docs#diisononyl-azelate-in-biodegradable-polymer-formulations
https://www.benchchem.com/product/b12657575/docs#diisononyl-azelate-in-biodegradable-polymer-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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